Cas no 2137951-30-3 (5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137951-30-3
• MF: C₁₀H₁₆N₄
• MW: 192.260841369629
• CID: 5825118
• PubChem ID: 165458393
• Update Time: 2025-11-01

5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-743220
• 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 2137951-30-3

• Inchi： 1S/C10H16N4/c1-7-13-10(6-14(7)2)8-3-9(11)5-12-4-8/h3,6,9,12H,4-5,11H2,1-2H3
• InChI Key： GESXIOFREHDAGM-UHFFFAOYSA-N
• SMILES： N1CC(C2=CN(C)C(C)=N2)=CC(C1)N

Computed Properties

• Exact Mass: 192.137496527g/mol
• Monoisotopic Mass: 192.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137951-30-3)

5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine, identified by the chemical identifier CAS No. 2137951-30-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic compounds that exhibit diverse biological activities, making it a subject of extensive research in drug discovery and development. The structural framework of this compound incorporates both dimethylimidazole and tetrahydropyridine moieties, which are known for their potential in modulating various biological pathways.

The dimethylimidazole segment of the molecule contributes to its unique electronic and steric properties, enabling interactions with biological targets such as enzymes and receptors. This part of the structure is reminiscent of several pharmacologically active agents that have been successfully developed for therapeutic applications. In contrast, the tetrahydropyridine ring provides a scaffold that is conducive to further functionalization, allowing chemists to tailor the compound for specific biological effects.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine and its potential targets. These studies have highlighted the compound's ability to bind to proteins involved in inflammatory responses and neural signaling pathways. Such insights are crucial for designing molecules with enhanced efficacy and reduced side effects.

In the realm of medicinal chemistry, the synthesis of analogs of 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine has been a focal point due to its promising pharmacological profile. Researchers have explored modifications to both the dimethylimidazole and tetrahydropyridine components to optimize bioavailability and target specificity. For instance, substituting hydrogen atoms on the imidazole ring with halogen atoms has been shown to improve binding affinity to certain enzymes. Similarly, alterations in the tetrahydropyridine ring have led to compounds with enhanced solubility and metabolic stability.

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that derivatives of 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine may play a role in developing treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these molecules to modulate neurotransmitter release and receptor activity makes them attractive candidates for further investigation.

Moreover, the environmental impact of synthesizing and utilizing 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine has been a consideration in recent studies. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices align with broader trends in pharmaceutical manufacturing aimed at reducing the ecological footprint of drug development.

As computational methods continue to evolve, so does our ability to predict the biological behavior of complex molecules like 5-(1,2-dimethyl-1H-imidazol-4-yl)-1,2,3,6-tetrahydropyridin-3-amine. Machine learning algorithms can now analyze vast datasets to identify patterns that might not be apparent through traditional experimental methods. This synergy between computational power and experimental validation has accelerated the discovery process significantly.

The future prospects for this compound are bright as researchers continue to uncover new therapeutic applications and refine synthetic methodologies. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical reality. By leveraging cutting-edge technologies and innovative approaches, 5-(1,2-dimethyl-1H-imidazol-4-yll)-tetrahydropyridin - 3 - amine (CAS No. 213795130 - 3) holds promise as a versatile tool in the quest for novel therapeutics.